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Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-cyclobutylpropane-2-sulfonyl chloride,
a potentially valuable yet sparsely documented building block in medicinal chemistry and
organic synthesis. Due to the limited availability of direct experimental data for this specific
molecule, this document leverages established principles of chemical reactivity, synthesis, and
safety for structurally related compounds to offer a robust predictive profile.

Molecular Identification and Properties
The fundamental identifiers for 1-cyclobutylpropane-2-sulfonyl chloride are crucial for
database entries, computational modeling, and unambiguous communication in research.

e SMILES (Simplified Molecular-Input Line-Entry System):CC(CC1CCC1)S(=0)(=0)CI

e InChlKey (International Chemical Identifier Key):FJWCDWJRHJIOQO-UHFFFAOYSA-N
(This InChlKey has been generated based on the SMILES string as no direct database entry
was found).
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Predicted Physicochemical Properties

The following table outlines the predicted properties of 1-cyclobutylpropane-2-sulfonyl
chloride. These values are computationally derived and should be considered as estimates

pending experimental verification.

Property Predicted Value Notes

Molecular Formula C7H13ClO2S

Molecular Weight 196.70 g/mol

XLogP3 2.8 Indicates moderate lipophilicity.

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 2 The two oxygen atoms of the
sulfonyl group.

Rotatable Bond Count 3

Topological Polar Surface Area  42.5 A2

Synthesis and Mechanistic Insights

While a specific, peer-reviewed synthesis for 1-cyclobutylpropane-2-sulfonyl chloride has
not been reported, its structure lends itself to well-established methodologies for the
preparation of aliphatic sulfonyl chlorides. The most probable synthetic routes would involve the
oxidative chlorination of a corresponding thiol or the chlorination of a sulfonic acid precursor.

Retrosynthetic Analysis

A logical retrosynthetic approach points to two primary starting materials: 1-cyclobutylpropane-
2-thiol or 1-cyclobutylpropane-2-sulfonic acid.
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1-Cyclobutylpropane-2-thiol Oxidative Chlorination
A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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